Cas no 2171860-04-9 (3-ethoxyspiro3.3heptane-1-thiol)

• Product Name: 3-ethoxyspiro3.3heptane-1-thiol
• CAS No: 2171860-04-9
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 5756823
• PubChem ID: 165518172
• Update Time: 2025-06-08

3-ethoxyspiro3.3heptane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288175
• 3-ethoxyspiro[3.3]heptane-1-thiol
• 2171860-04-9
• 3-ethoxyspiro3.3heptane-1-thiol

• Inchi： 1S/C9H16OS/c1-2-10-7-6-8(11)9(7)4-3-5-9/h7-8,11H,2-6H2,1H3
• InChI Key： OVTOUFJLEQZPCB-UHFFFAOYSA-N
• SMILES： SC1CC(C21CCC2)OCC

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-ethoxyspiro3.3heptane-1-thiol

Exploring the Chemistry and Applications of 3-Ethoxyspiro[3.3]heptane-1-thiol (CAS No. 2171860-04-9)

In the ever-evolving field of organic chemistry, 3-ethoxyspiro[3.3]heptane-1-thiol (CAS No. 2171860-04-9) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This spirocyclic thiol derivative combines a rigid spiro[3.3]heptane backbone with an ethoxy group and a thiol functionality, making it a versatile building block for synthetic chemists. The compound's CAS number 2171860-04-9 serves as a critical identifier for researchers seeking high-purity samples or detailed technical data.

The structural uniqueness of 3-ethoxyspiro[3.3]heptane-1-thiol lies in its spirocyclic framework, which imparts remarkable stability and conformational constraints compared to linear analogues. This characteristic has drawn attention from pharmaceutical researchers investigating novel drug scaffolds, as spirocyclic compounds often exhibit improved metabolic stability and target selectivity. The thiol group (-SH) present in the molecule offers excellent opportunities for further functionalization through thiol-ene click chemistry or metal coordination, making it valuable for materials science applications.

Recent trends in chemical research highlight growing interest in spirocyclic compounds like 3-ethoxyspiro[3.3]heptane-1-thiol, particularly in the development of advanced materials and bioactive molecules. Search engine data reveals frequent queries about "spirocyclic thiol applications" and "ethoxyspiroheptane synthesis," indicating strong market interest. The compound's potential in fragrance chemistry is also noteworthy, as modified spirocyclic structures often contribute unique olfactory properties to premium fragrance formulations.

From a synthetic perspective, CAS 2171860-04-9 represents an interesting challenge for methodological development. The construction of its spiro[3.3]heptane core requires careful consideration of ring strain and stereoelectronic effects. Modern synthetic approaches often employ transition metal-catalyzed cyclizations or photochemical methods to assemble such strained systems efficiently. The ethoxyspiroheptane moiety in particular has attracted attention as a potential bioisostere for conventional cyclohexyl or cyclopentyl groups in medicinal chemistry.

The physicochemical properties of 3-ethoxyspiro[3.3]heptane-1-thiol make it suitable for various applications beyond pharmaceutical research. In materials science, the compound's thiol functionality enables its use as a surface modifier or crosslinking agent in polymer chemistry. Analytical chemists value such structurally defined spirocyclic thiols as calibration standards or reference materials for mass spectrometry and chromatography studies. The growing field of supramolecular chemistry also benefits from these well-defined building blocks with predictable conformational behavior.

Quality control and characterization of CAS 2171860-04-9 require specialized analytical techniques. Advanced NMR methods, particularly 2D experiments, are essential for confirming the spiro[3.3]heptane structure and verifying sample purity. Chromatographic methods must be carefully optimized due to the compound's potential for thiol oxidation and the conformational complexity introduced by the spirocyclic system. These analytical challenges contribute to the compound's status as a specialty chemical requiring expert handling.

Looking forward, 3-ethoxyspiro[3.3]heptane-1-thiol represents an exciting platform for innovation across multiple disciplines. Its combination of spirocyclic rigidity and thiol reactivity positions it as a valuable tool for addressing current challenges in targeted drug delivery, smart materials, and molecular recognition systems. As synthetic methodologies continue to advance, we can anticipate broader adoption of this and related spiroheptane derivatives in cutting-edge research and industrial applications.